Cas no 65502-58-1 (3,3,4-trimethylpentan-1-ol)

• Product Name: 3,3,4-trimethylpentan-1-ol
• CAS No: 65502-58-1
• MF: C₈H₁₈O
• MW: 130.227922916412
• MDL: MFCD27927036
• CID: 2675513
• PubChem ID: 12425334
• Update Time: 2025-06-08

3,3,4-trimethylpentan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3,3,4-trimethyl-1-pentanol
• 3,3,4-trimethylpentan-1-ol
• 65502-58-1
• 3,3,4-trimethyl-pentan-1-ol
• DB-112345
• SCHEMBL2151614
• 3,3,4-trimethylpentanol

• MDL： MFCD27927036
• Inchi： 1S/C8H18O/c1-7(2)8(3,4)5-6-9/h7,9H,5-6H2,1-4H3
• InChI Key： OIPMJJVCOSACDS-UHFFFAOYSA-N
• SMILES： OCCC(C)(C)C(C)C

Computed Properties

• Exact Mass: 130.135765193Da
• Monoisotopic Mass: 130.135765193Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 74.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 0.8414 (estimate)
• Melting Point: -61.15°C (estimate)
• Boiling Point: 170.96°C (estimate)
• Refractive Index: 1.4017 (estimate)

Additional information on 3,3,4-trimethylpentan-1-ol

Comprehensive Overview of 3,3,4-Trimethylpentan-1-ol (CAS No. 65502-58-1): Properties, Applications, and Industry Insights

3,3,4-Trimethylpentan-1-ol (CAS No. 65502-58-1) is a branched-chain primary alcohol with significant industrial relevance. This compound, often referred to by its systematic name or CAS number, is widely utilized in specialty chemical formulations due to its unique structural properties. The trimethylpentanol derivative exhibits a balance of hydrophobicity and reactivity, making it valuable for applications ranging from solvents to intermediate synthesis.

Chemically, 3,3,4-trimethylpentan-1-ol features a C8H18O molecular formula, characterized by three methyl groups positioned at the 3rd and 4th carbon atoms of a pentanol backbone. This configuration enhances its thermal stability and reduces volatility compared to linear alcohols, addressing growing industry demands for safer, high-performance alternatives. Recent trends in green chemistry have spurred interest in optimizing its synthesis routes to minimize environmental impact, aligning with global sustainability goals.

In industrial applications, CAS 65502-58-1 serves as a key component in:
- High-boiling point solvents for coatings and inks, where evaporation control is critical.
- Plasticizer precursors, contributing to flexible polymer formulations.
- Surfactant intermediates, particularly in low-foaming detergent systems.
Emerging research explores its potential in bio-based material modification, responding to the circular economy movement.

The compound's physicochemical properties have been extensively studied:
- Boiling point: 195-198°C (at 760 mmHg)
- Density: ~0.82 g/cm³ at 20°C
- Refractive index: 1.428-1.432 (n20/D)
These parameters make it particularly suitable for high-temperature processes, a feature frequently queried in technical databases.

Market analysts note rising demand for 3,3,4-trimethylpentan-1-ol in Asia-Pacific regions, driven by expansion in automotive coatings and industrial maintenance products. Regulatory compliance with REACH and EPA standards remains a focal point for manufacturers, with particular attention to worker safety protocols during handling.

Innovative applications are being developed in:
- Energy storage systems as electrolyte additives
- Advanced lubricant formulations for extreme-pressure conditions
- Pharmaceutical excipients requiring controlled solubility profiles
These developments address frequent search queries regarding specialty alcohol applications and performance chemical innovations.

Quality specifications for 65502-58-1 typically require:
- Purity ≥98% (GC analysis)
- Water content ≤0.1% (Karl Fischer)
- Color (APHA) ≤20
Stringent quality control ensures consistency for high-end formulations, a critical concern for R&D teams.

Environmental profiling indicates 3,3,4-trimethylpentan-1-ol demonstrates:
- Moderate biodegradability (OECD 301 standards)
- Low bioaccumulation potential
- Minimal aquatic toxicity
These characteristics position it favorably against traditional solvents in eco-label certification processes.

Future outlook suggests growth in:
- Bio-catalytic production methods
- Hybrid solvent systems for renewable energy applications
- Smart material integration
Industry forums frequently discuss these cutting-edge applications, reflecting shifting market priorities.

Technical handling recommendations emphasize:
- Storage in nitrogen-inerted containers
- Stainless steel or PTFE-lined transfer systems
- Vapor recovery systems for large-scale operations
These precautions address common operational inquiries while ensuring process safety.

Analytical characterization typically employs:
- GC-MS for purity verification
- FTIR spectroscopy for structural confirmation
- Karl Fischer titration for moisture analysis
Such methodologies ensure reliable quality assurance throughout the supply chain.

In conclusion, 3,3,4-trimethylpentan-1-ol (CAS 65502-58-1) represents a versatile chemical building block with expanding applications across multiple industries. Its balanced properties and evolving manufacturing technologies position it as a sustainable choice for next-generation formulations, meeting both performance and environmental objectives in modern chemical design.